N'-benzoyl-4-bromobenzohydrazide
Cat. No. B8783733
M. Wt: 319.15 g/mol
InChI Key: JVLIVVZYTDSKKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([C:6](=[O:7])[NH:8][NH2:9])[cH:10][cH:11]1.[C:12]([c:13]1[cH:14][cH:15][cH:16][cH:17][cH:18]1)(=[O:19])[Cl:20].[CH3:21][N:22]1[CH2:23][CH2:24][CH2:25][C:26]1=[O:27]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([C:6](=[O:7])[NH:8][NH:9][C:12]([c:13]2[cH:14][cH:15][cH:16][cH:17][cH:18]2)=[O:19])[cH:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NNC(=O)c1ccc(Br)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(Cl)c1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN1CCCC1=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O=C(NNC(=O)c1ccc(Br)cc1)c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
